Ac-YR[CEH(pF-dF)RWC]-NH2

• Molecular Formula: C60H78FN19O13S2
• Molecular Weight: 1356.5 g/mol
• IUPAC Name: 3-[(4S,7R,10S,13S,16S,19R,22S)-22-[[(2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-carbamoyl-10-[3-(diaminomethylideneamino)propyl]-13-[(4-fluorophenyl)methyl]-16-(1H-imidazol-5-ylmethyl)-7-(1H-indol-3-ylmethyl)-6,9,12,15,18,21-hexaoxo-1,2-dithia-5,8,11,14,17,20-hexazacyclotricos-19-yl]propanoic acid
• InChI: InChI=1S/C60H78FN19O13S2/c1-31(81)72-43(22-33-12-16-37(82)17-13-33)54(89)73-41(9-5-21-69-60(65)66)52(87)80-48-29-95-94-28-47(50(62)85)79-56(91)45(24-34-26-70-39-7-3-2-6-38(34)39)77-51(86)40(8-4-20-68-59(63)64)74-55(90)44(23-32-10-14-35(61)15-11-32)76-57(92)46(25-36-27-67-30-71-36)78-53(88)42(75-58(48)93)18-19-49(83)84/h2-3,6-7,10-17,26-27,30,40-48,70,82H,4-5,8-9,18-25,28-29H2,1H3,(H2,62,85)(H,67,71)(H,72,81)(H,73,89)(H,74,90)(H,75,93)(H,76,92)(H,77,86)(H,78,88)(H,79,91)(H,80,87)(H,83,84)(H4,63,64,68)(H4,65,66,69)/t40-,41-,42+,43-,44-,45+,46-,47+,48+/m0/s1
• InChI Key: CHBTZNAADZTZLP-XVRHLUALSA-N
• Isomeric SMILES: CC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H]2CSSC[C@@H](NC(=O)[C@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@H](NC2=O)CCC(=O)O)CC3=CN=CN3)CC4=CC=C(C=C4)F)CCCN=C(N)N)CC5=CNC6=CC=CC=C65)C(=O)N
• Canonical SMILES: CC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CCCN=C(N)N)C(=O)NC2CSSCC(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)CCC(=O)O)CC3=CN=CN3)CC4=CC=C(C=C4)F)CCCN=C(N)N)CC5=CNC6=CC=CC=C65)C(=O)N

Description

Ac-YR[CEH(pF-dF)RWC]-NH2 is a synthetic cyclic peptide derivative designed for targeting melanocortin receptor 4 (MC4R), a G protein-coupled receptor implicated in energy homeostasis and appetite regulation . The peptide sequence includes a cyclic motif (CEH) modified with para-fluoro (pF) and difluoro (dF) substituents, which enhance structural stability and receptor-binding specificity. The C-terminal amidation (NH2) further improves proteolytic resistance, a common strategy in peptide drug design .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares Ac-YR[CEH(pF-dF)RWC]-NH2 with structurally or functionally related peptides, based on sequence modifications, receptor targets, and inferred pharmacological properties:

Compound	Sequence/Modifications	Target	Key Features	Reference
Ac-YR[CEH(pF-dF)RWC]-NH2	Cyclic CEH with pF-dF substituents	MC4R	Enhanced stability via fluorination; potential selectivity for MC4R
Ac-YR[CEHdFRWC]-NH2	Cyclic CEH with difluoro (dF)	MC4R	Reduced fluorination may lower metabolic stability compared to pF-dF variant
Ac-RYYRWK-NH2	Linear RYYRWK with C-terminal amidation	NOP Receptor	Potent NOP partial agonist; unrelated to MC4R but shares peptide-based design
C(his-D-phe-arg-trp-Abu)	Cyclic his-D-phe-arg-trp-Abu	MC1R/MC4R	Focused on melanocortin receptor subtypes; lacks fluorinated modifications
Ac-(VK)5-NH2	Linear (VK)5 with C-terminal amidation	Amyloid aggregation	Designed for amyloid studies; unrelated to MC4R but highlights peptide diversity

Key Observations:

Structural Modifications: The pF-dF groups in Ac-YR[CEH(pF-dF)RWC]-NH2 likely improve hydrophobicity and resistance to enzymatic degradation compared to non-fluorinated analogs like Ac-YR[CEHdFRWC]-NH2 . Cyclic motifs (e.g., CEH) are critical for receptor interaction, as seen in other MC4R-targeting peptides (e.g., C(his-D-phe-arg-trp-Abu)) .

Receptor Specificity: Unlike Ac-RYYRWK-NH2 (a NOP receptor agonist), Ac-YR[CEH(pF-dF)RWC]-NH2 is tailored for MC4R, a receptor with distinct therapeutic implications in obesity and diabetes .

Functional Diversity: Peptides like Ac-(VK)5-NH2 exemplify non-receptor applications (e.g., amyloid research), underscoring the versatility of peptide engineering .

Research Findings and Limitations

• MC4R-Targeted Peptides : Analogs of Ac-YR[CEH(pF-dF)RWC]-NH2, such as Ac-YR[CEHdFRWC]-NH2, have shown moderate binding affinity to MC4R in preliminary studies, though fluorination’s exact role remains underexplored .
• Comparative Stability : Fluorinated peptides generally exhibit longer half-lives in vitro, but in vivo pharmacokinetic data are absent in the provided evidence .